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Compound of Interest

Compound Name: cycloocta-1,5-diene

Cat. No.: B8815838

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the safe handling, storage, and use of
cycloocta-1,5-diene (COD), a common ligand and synthetic intermediate in organometallic
chemistry and organic synthesis. Adherence to these protocols is crucial for ensuring laboratory
safety and maintaining the integrity of the compound.

Chemical and Physical Properties

Cycloocta-1,5-diene is a flammable, colorless liquid with a strong odor. It is essential to be
aware of its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Cycloocta-1,5-diene
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Property Value Reference(s)
Molecular Formula CsH12

Molecular Weight 108.18 g/mol

Appearance Colorless liquid

Odor Strong, characteristic

Density 0.882 g/mL at 25 °C

Melting Point -69 °C

Boiling Point 149-150 °C

Flash Point 31°C (88 °F)

Autoignition Temperature

270 °C (518 °F)

Water Solubility

780 mg/L at 20 °C

Vapor Pressure

25.8 mm Hg at 37.7 °C

Stability

Stable under recommended

storage conditions. May form

explosive peroxides upon

prolonged exposure to air.

Hazard Identification and Safety Precautions

Cycloocta-1,5-diene is a hazardous chemical that requires careful handling to prevent adverse

health effects and accidents.

Table 2: Hazard Summary for Cycloocta-1,5-diene
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Lo GHS Precautionary
Hazard Description . Reference(s)
Pictograms Statements
P210: Keep
away from heat,
sparks, open
flames, and hot
o surfaces. No
Flammable liquid )
smoking. P233:
and vapor. _
Keep container
Vapors can form _
) tightly closed.
explosive
. ) o P240:
Flammability mixtures with air ¢4
Ground/bond

and may travel to
an ignition
source and flash
back.

container and
receiving
equipment.
P241: Use
explosion-proof
electrical/ventilati
ng/lighting

equipment.

« To cite this document: BenchChem. [Practical Guide to the Handling and Storage of
Cycloocta-1,5-diene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815838#practical-guide-to-handling-and-storage-of-

cycloocta-1-5-diene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b8815838#practical-guide-to-handling-and-storage-of-cycloocta-1-5-diene
https://www.benchchem.com/product/b8815838#practical-guide-to-handling-and-storage-of-cycloocta-1-5-diene
https://www.benchchem.com/product/b8815838#practical-guide-to-handling-and-storage-of-cycloocta-1-5-diene
https://www.benchchem.com/product/b8815838#practical-guide-to-handling-and-storage-of-cycloocta-1-5-diene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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